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Compound of Interest

Compound Name: c-Met-IN-16

Cat. No.: B8631127

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of a stock
solution of c-Met-IN-16, a c-Met inhibitor utilized in cancer research. The following information
is intended to guide researchers in accurately preparing this solution for various experimental

applications.

Introduction to c-Met-IN-16

c-Met, a receptor tyrosine kinase, and its ligand, hepatocyte growth factor (HGF), play a crucial
role in cell proliferation, migration, and invasion. Dysregulation of the c-Met signaling pathway
is implicated in the progression of numerous cancers, making it a significant target for
therapeutic intervention. c-Met-IN-16 is a small molecule inhibitor designed to target the c-Met
pathway, offering a valuable tool for preclinical cancer research. Proper preparation of the stock
solution is the first critical step to ensure the reliability and reproducibility of experimental
results.

Quantitative Data Summary

The following table summarizes key quantitative data for the preparation of a c-Met-IN-16 stock
solution, based on the properties of similar c-Met inhibitors. It is crucial to consult the
manufacturer's specific product sheet for c-Met-IN-16 for precise solubility information.
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Parameter Value Solvent Notes

Based on solubility of
Solubility = 40 mg/mL DMSO similar c-Met
inhibitors.[1]

Concentration should

Typical Stock
10 mM - 50 mM DMSO be selected based on

Concentration )
experimental needs.
Refer to the Certificate
Storage of Powder -20°C of Analysis for specific
recommendations.
Aliquoting is
Storage of Stock recommended to
_ -20°C or -80°C DMSO )
Solution avoid repeated freeze-
thaw cycles.[2]
Refer to the product-
Molecular Weight Varies specific Certificate of

Analysis.

Experimental Protocols
Materials

e c-Met-IN-16 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Balance
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Protocol for Preparing a 10 mM c-Met-IN-16 Stock
Solution

This protocol describes the preparation of a 10 mM stock solution. The required mass of c-Met-
IN-16 will depend on its specific molecular weight.

1. Determine the Required Mass of c-Met-IN-16:

Use the following formula to calculate the mass of c-Met-IN-16 required to prepare the desired
volume of a 10 mM stock solution:

Mass (mg) = 10 mM * Molecular Weight ( g/mol ) * Volume (L)

Example: To prepare 1 mL (0.001 L) of a 10 mM stock solution of a compound with a molecular
weight of 500 g/mol :

Mass (mg) = 10 mmol/L * 500 g/mol * 0.001 L =5 mg

2. Weighing the c-Met-IN-16 Powder:

o Tare a sterile microcentrifuge tube on a calibrated balance.

o Carefully weigh the calculated mass of c-Met-IN-16 powder into the tube.
3. Dissolving the c-Met-IN-16 Powder:

e Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing the
c-Met-IN-16 powder. For a 1 mL final volume, add 1 mL of DMSO.

 Tightly cap the tube.

» Vortex the solution until the c-Met-IN-16 powder is completely dissolved. Gentle warming in
a water bath (37°C) may be used to aid dissolution if necessary, but always check the
manufacturer's recommendations for temperature sensitivity.

4. Aliquoting and Storage:
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e Once the stock solution is clear and homogenous, aliquot it into smaller, single-use volumes
in sterile microcentrifuge tubes. This prevents contamination and degradation from repeated
freeze-thaw cycles.[2]

o Clearly label each aliquot with the name of the compound, concentration, solvent, and date
of preparation.

o Store the aliquots at -20°C or -80°C for long-term storage.[2]

Visualizations
c-Met Signaling Pathway

The following diagram illustrates the canonical c-Met signaling pathway, which is the target of
c-Met-IN-16. Upon binding of its ligand, Hepatocyte Growth Factor (HGF), the c-Met receptor
dimerizes and autophosphorylates, activating multiple downstream signaling cascades that
regulate cell proliferation, survival, and motility.
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Caption: Overview of the c-Met signaling pathway.

Experimental Workflow for Stock Solution Preparation

This diagram outlines the key steps for preparing the c-Met-IN-16 stock solution.
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Caption: Workflow for c-Met-IN-16 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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